![molecular formula C10H24Cl2N2O B1439899 2-[Ethyl(2-piperidinylmethyl)amino]-1-ethanol dihydrochloride CAS No. 1219963-80-0](/img/structure/B1439899.png)
2-[Ethyl(2-piperidinylmethyl)amino]-1-ethanol dihydrochloride
Overview
Description
Synthesis Analysis
The synthesis of piperazine derivatives, which could be related to the synthesis of “2-[Ethyl(2-piperidinylmethyl)amino]-1-ethanol dihydrochloride”, has been discussed in a microreview . The methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Scientific Research Applications
Anticancer Agent
Piperidine derivatives have been utilized as anticancer agents. They can be designed to target specific cancer cells and may be involved in various stages of cancer treatment, from diagnosis to therapy .
Antiviral Activity
These compounds also show promise in antiviral therapy. Their structural flexibility allows them to be tailored for inhibiting viral replication and entry into host cells .
Antimicrobial Properties
Piperidine derivatives exhibit antimicrobial properties, making them potential candidates for treating bacterial infections and as preservatives in pharmaceutical formulations .
Analgesic and Anti-inflammatory
Due to their chemical structure, these derivatives can be effective in pain relief and reducing inflammation, which is beneficial in conditions like arthritis .
Antihypertensive Effects
Some piperidine derivatives are known to have antihypertensive effects, which can be used in the management of high blood pressure .
Neuroprotective Effects
Research suggests that piperidine derivatives may have neuroprotective effects, which could be useful in treating neurodegenerative diseases such as Alzheimer’s .
properties
IUPAC Name |
2-[ethyl(piperidin-2-ylmethyl)amino]ethanol;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22N2O.2ClH/c1-2-12(7-8-13)9-10-5-3-4-6-11-10;;/h10-11,13H,2-9H2,1H3;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYBGRCIBLCWYLL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CCO)CC1CCCCN1.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H24Cl2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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